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Compound of Interest

Compound Name: E129

Cat. No.: B15611244 Get Quote

This document provides essential safety and logistical information for the proper disposal of

E129, also known as Allura Red AC or FD&C Red No. 40. The following procedures are

intended for researchers, scientists, and drug development professionals to ensure safe

handling and compliance with environmental regulations.

I. Understanding the Waste Profile of E129
E129 is an azo dye commonly used in food, beverage, and pharmaceutical applications. While

it is not classified as a hazardous chemical for transport, it must be disposed of with care to

prevent environmental contamination.[1][2][3] Disposal should always be in accordance with

applicable regional, national, and local laws and regulations.[1]

Key Waste Characteristics:
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Characteristic Summary Source

Hazard Classification

Considered nonhazardous

according to GHS for Hazard

Communication Standard.

However, all laboratory

chemicals should be treated

with caution.

[4][5]

Environmental Impact

Prevent entry into waterways,

sewers, and drains.[1][3] The

manufacturing and disposal of

products containing E129 can

lead to wastewater

contamination.[6]

Incompatibilities

Strong oxidizing agents.[2][3]

Toxic gases may form when

mixed with acids, aldehydes,

and other substances.[7]

Primary Disposal Route

Disposal through a licensed

hazardous material disposal

company is recommended.[2]

II. Step-by-Step Disposal Procedures
The following protocols outline the procedures for disposing of solid E129, solutions containing

E129, and contaminated materials.

A. Disposal of Solid E129 Waste

Personal Protective Equipment (PPE): Before handling solid E129, wear appropriate PPE,

including safety goggles, gloves, and a lab coat.[1][4]

Containerization:

Collect unused or expired solid E129 in a clearly labeled, sealed container.
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The container should be in good condition, free from cracks or rust.

Label the container as "Hazardous Waste" and clearly identify the contents as "Allura Red

AC (E129) Waste." Include the approximate quantity.

Storage: Store the waste container in a designated satellite accumulation area for hazardous

waste.[8] Ensure it is stored away from incompatible materials, particularly strong oxidizing

agents.[3][7]

Disposal Request: Arrange for pickup and disposal through your institution's Environmental

Health and Safety (EHS) office or a licensed chemical waste disposal contractor.[2]

B. Disposal of Aqueous Solutions Containing E129

Important: Do NOT pour E129 solutions down the drain.[1][3][6] While some dilute, non-

mutagenic dyes may be approved for drain disposal in specific institutional protocols, it is best

practice to treat all chemical solutions as hazardous waste unless explicitly stated otherwise by

your EHS office.[9]

PPE: Wear safety goggles, gloves, and a lab coat.

Collection:

Collect all aqueous waste containing E129 in a designated, leak-proof container.

Do not mix with other chemical wastes, especially those that are incompatible.[10]

Leave adequate headspace in the container to prevent spills.[11]

Labeling: Label the container "Hazardous Waste" and list all chemical constituents with their

approximate percentages, including water.[10][11]

Storage: Store the container in a secondary containment tray within a designated hazardous

waste accumulation area.[8][10]

Disposal: Contact your institution's EHS office for collection and disposal.

C. Disposal of Contaminated Labware and Debris
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Items such as gloves, paper towels, pipette tips, and glassware that are contaminated with

E129 must be disposed of as hazardous waste.[12]

Solid Waste:

Collect contaminated solid debris (e.g., gloves, wipes) in a designated, lined container,

such as a plastic-lined cardboard box or a 5-gallon pail.[8][10]

Label the container "Hazardous Waste" and specify the contaminant (e.g., "Debris

contaminated with Allura Red AC (E129)").

Sharps: Contaminated sharps (e.g., needles, broken glass) must be collected in a puncture-

proof sharps container labeled as hazardous waste with the chemical contaminant identified.

[8]

Empty Containers:

The first rinse of an empty E129 container must be collected and disposed of as

hazardous waste.[9]

After a thorough triple rinse (with the first rinse collected as hazardous waste), the

container can typically be disposed of in a glassware box or recycled, depending on

institutional policy.[8][9]

Disposal: All containers of contaminated materials should be collected by your institution's

EHS office.

III. Spill Cleanup Protocol
In the event of a spill, follow these procedures to minimize exposure and environmental

contamination.

Evacuate and Secure: Alert others in the area and restrict access to the spill.[7]

Don PPE: Wear appropriate PPE, including respiratory protection if a large amount of

powder is airborne.[13]

Containment:
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For solid spills: Cover the powder with a plastic sheet or tarp to minimize dust.[1] Use a

scoop or broom to gently sweep the material into a labeled waste container.[5][13] Avoid

creating dust.[1]

For liquid spills: Use an inert absorbent material to soak up the spill.[1]

Cleanup: Clean the contaminated surface thoroughly with soap and water.[1] Collect all

cleanup materials (absorbent pads, wipes, gloves) as hazardous waste.

Disposal: Dispose of the contained spill and cleanup materials according to the procedures

for contaminated debris.

IV. E129 Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of E129
waste in a laboratory environment.
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Caption: Logical workflow for the safe disposal of E129 waste streams.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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